Cas no 2229116-66-7 (tert-butyl N-methyl-N-(1-{4-(morpholin-4-yl)methylphenyl}-2-oxoethyl)carbamate)

• Product Name: tert-butyl N-methyl-N-(1-{4-(morpholin-4-yl)methylphenyl}-2-oxoethyl)carbamate
• CAS No: 2229116-66-7
• MF: C₁₉H₂₈N₂O₄
• MW: 348.436625480652
• CID: 6429843
• PubChem ID: 165779508
• Update Time: 2025-10-23

tert-butyl N-methyl-N-(1-{4-(morpholin-4-yl)methylphenyl}-2-oxoethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-(1-{4-(morpholin-4-yl)methylphenyl}-2-oxoethyl)carbamate
• EN300-1884770
• tert-butyl N-methyl-N-(1-{4-[(morpholin-4-yl)methyl]phenyl}-2-oxoethyl)carbamate
• 2229116-66-7

• Inchi： 1S/C19H28N2O4/c1-19(2,3)25-18(23)20(4)17(14-22)16-7-5-15(6-8-16)13-21-9-11-24-12-10-21/h5-8,14,17H,9-13H2,1-4H3
• InChI Key： RVGXSNLBBJDPGZ-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC(=CC=2)C(C=O)N(C)C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 348.20490738g/mol
• Monoisotopic Mass: 348.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.1Ų

Additional information on tert-butyl N-methyl-N-(1-{4-(morpholin-4-yl)methylphenyl}-2-oxoethyl)carbamate

Research Brief on tert-butyl N-methyl-N-(1-{4-(morpholin-4-yl)methylphenyl}-2-oxoethyl)carbamate (CAS: 2229116-66-7)

The compound tert-butyl N-methyl-N-(1-{4-(morpholin-4-yl)methylphenyl}-2-oxoethyl)carbamate (CAS: 2229116-66-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its unique structural features, including the morpholine and carbamate functional groups, contribute to its versatility in chemical modifications and interactions with biological targets. Researchers have explored its utility in the development of kinase inhibitors, protease inhibitors, and other therapeutic agents.

One of the most notable advancements involves the use of tert-butyl N-methyl-N-(1-{4-(morpholin-4-yl)methylphenyl}-2-oxoethyl)carbamate in the synthesis of selective inhibitors for protein kinases implicated in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of compounds with high binding affinity and selectivity for specific kinase targets. The study reported promising in vitro and in vivo results, suggesting potential for further clinical development.

In addition to its role in kinase inhibition, this compound has also been investigated for its potential in modulating G-protein-coupled receptors (GPCRs). A recent preprint on bioRxiv detailed its use in the synthesis of GPCR ligands with improved pharmacokinetic properties. The researchers emphasized the compound's ability to enhance solubility and bioavailability, which are critical factors in drug development.

From a synthetic chemistry perspective, tert-butyl N-methyl-N-(1-{4-(morpholin-4-yl)methylphenyl}-2-oxoethyl)carbamate offers several advantages, including ease of functionalization and stability under various reaction conditions. A 2022 publication in Organic Letters described an optimized synthetic route for this compound, achieving high yields and purity. The authors also highlighted its compatibility with green chemistry principles, reducing the environmental impact of large-scale production.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this compound. Issues such as off-target effects, metabolic stability, and toxicity profiles need to be addressed in future studies. Ongoing research is focused on structural optimization and the development of prodrug strategies to overcome these limitations.

In conclusion, tert-butyl N-methyl-N-(1-{4-(morpholin-4-yl)methylphenyl}-2-oxoethyl)carbamate (CAS: 2229116-66-7) represents a valuable scaffold in medicinal chemistry with diverse applications. Its continued exploration holds promise for the discovery of new therapeutic agents targeting a range of diseases. Future research should prioritize translational studies to bridge the gap between preclinical findings and clinical applications.